3-(4-Chlorophenyl)imidazo[1,2-a]pyridine

• IUPAC Name: 3-(4-chlorophenyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C13H9ClN2/c14-11-6-4-10(5-7-11)12-9-15-13-3-1-2-8-16(12)13/h1-9H
• InChI Key: PLGYMXAFNWJGQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(N2C=C1)C3=CC=C(C=C3)Cl
• Molecular Formula: C13H9ClN2
• DSSTOX Substance ID: DTXSID30712442
• Molecular Weight: 228.67 g/mol
• CAS RN: 663946-08-5

Description

Imidazo[1,2-a]pyridine is an important fused bicyclic 5–6 heterocycle. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. An efficient one-pot synthesis of functionalized imidazo[1,2-a]pyridines has also been reported.

Molecular Structure Analysis

Imidazo[1,2-a]pyridines are fused nitrogen-bridged heterocyclic compounds. The structure strongly depends on the substitution pattern.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can be functionalized via radical reactions. These reactions can be facilitated through transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Scientific Research Applications

• Corrosion Inhibition : Imidazo[4,5-b]pyridine derivatives, closely related to 3-(4-Chlorophenyl)imidazo[1,2-a]pyridine, have been evaluated for their performance in inhibiting mild steel corrosion in acidic environments. These compounds have shown high inhibition performance, making them potential candidates for protecting metals against corrosion (Saady et al., 2021).

• Biological Activity : A range of 2-(4'-chlorophenyl)-6-methyl-(3-N, N'- diaryl/dialkyl amino methyl)-imidazo[1,2-a]pyridines has been synthesized and tested for biological activity against various bacteria and fungi. These compounds have shown moderate activity, indicating their potential in pharmaceutical applications (Bhuva et al., 2015).

• Antimicrobial Evaluations : Compounds derived from 2-(2,4-Dichlorophenyl)imidazo[1,2-a]pyridine have been studied for their antibacterial and antifungal activities, demonstrating potential for use in antimicrobial treatments (Ladani et al., 2009).

• Pharmaceutical Applications : Imidazo[1,2-a]pyridine-based compounds are significant in treating heart and circulatory failures, with many under development for various pharmaceutical uses. Some derivatives show potential as acetylcholinesterase (AChE) inhibitors, which could be useful in treating diseases like Alzheimer's (Kwong et al., 2019).

• Drug Development : Imidazo[1,2-a]pyridine is recognized as a "drug prejudice" scaffold due to its broad range of applications in medicinal chemistry, including anticancer, antimycobacterial, antileishmanial, anticonvulsant, antimicrobial, antiviral, antidiabetic activities. This makes it a valuable scaffold for developing new therapeutic agents (Deep et al., 2016).

Future Directions

The future directions in the research of imidazo[1,2-a]pyridines involve the development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core aiming to improve the ecological impact of the classical schemes. The development of safe synthetic methodologies that efficiently access imidazo[1,2-a]pyridines and their associated derivatives continues to generate much research interest in synthetic chemistry.